Cas no 123116-01-8 (2-(Ethylthio)nicotinoyl Chloride)

2-(Ethylthio)nicotinoyl chloride is a versatile organic intermediate used primarily in pharmaceutical and agrochemical synthesis. Its reactive acyl chloride group enables efficient coupling reactions, facilitating the introduction of the 2-(ethylthio)nicotinoyl moiety into target molecules. The ethylthio substituent enhances lipophilicity, which can be advantageous in modifying drug pharmacokinetics or pesticide activity. This compound is particularly valued for its role in constructing heterocyclic frameworks, such as pyridine derivatives, due to its stability and selective reactivity. Proper handling under anhydrous conditions is recommended to prevent hydrolysis. Its utility in cross-coupling and amidation reactions makes it a valuable reagent for researchers in medicinal and synthetic chemistry.

2-(Ethylthio)nicotinoyl Chloride structure

123116-01-8 structure

Product Name:2-(Ethylthio)nicotinoyl Chloride

CAS No:123116-01-8

MF:C₈H₈ClNOS

MW:201.673219680786

CID:134416

PubChem ID:2774534

Update Time:2025-10-07

2-(Ethylthio)nicotinoyl Chloride Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarbonylchloride, 2-(ethylthio)-
- 2-(Ethylthio)nicotinic acid chloride
- 2-(Ethylthio)Nicotinoyl Chloride
- 2-ethylsulfanylpyridine-3-carbonyl chloride
- 3-Pyridinecarbonylchloride,2-(ethylthio)
- 2-Chlorobenzyl4-bromophenylketone
- CS-0321151
- FT-0608805
- 2-ethylthio-3-pyridylcarbonyl chloride
- 2-(ethylsulfanyl)nicotinoyl chloride
- 3-Pyridinecarbonyl chloride, 2-(ethylthio)-
- SCHEMBL5660651
- 2-(Ethylthio)pyridine-3-carbonyl chloride
- 2-(ethylsulfanyl)pyridine-3-carbonyl chloride
- MFCD00051679
- AKOS015911965
- DTXSID60379082
- PS-10757
- 2-(ethylthio)nicotinoyl chloride, AldrichCPR
- 123116-01-8
- HVBVEALTDTVCAO-UHFFFAOYSA-N
- 2-(ETHYLTHIO)NICOTINOYLCHLORIDE
- 2-(Ethylthio)nicotinoyl Chloride
- MDL： MFCD00051679
- Inchi： 1S/C8H8ClNOS/c1-2-12-8-6(7(9)11)4-3-5-10-8/h3-5H,2H2,1H3
- InChI Key： HVBVEALTDTVCAO-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=CN=C1SCC)=O

Computed Properties

Exact Mass: 201.00200
Monoisotopic Mass: 201.0015127g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 55.3Å²

Experimental Properties

Melting Point: 53 °C
PSA: 55.26000
LogP: 2.57260

2-(Ethylthio)nicotinoyl Chloride Security Information

Hazard Statement： Corrosive
Hazardous Material transportation number：UN 3261
Hazard Category Code： 34-36
Safety Instruction： S26-S36/37/39-S45
Hazardous Material Identification：
Safety Term：S26;S36/37/39;S45
Risk Phrases：R34

2-(Ethylthio)nicotinoyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E938545-10mg	2-(Ethylthio)nicotinoyl Chloride	123116-01-8		10mg	$ 50.00	2022-06-05
TRC	E938545-50mg	2-(Ethylthio)nicotinoyl Chloride	123116-01-8		50mg	$ 65.00	2022-06-05
TRC	E938545-100mg	2-(Ethylthio)nicotinoyl Chloride	123116-01-8		100mg	$ 80.00	2022-06-05
Apollo Scientific	OR21412-1g	2-(Ethylthio)nicotinoyl chloride	123116-01-8		1g	£20.00	2023-09-02
A2B Chem LLC	AA25780-1g	2-(Ethylthio)nicotinoyl chloride	123116-01-8	95%	1g	$74.00	2024-04-20
Key Organics Ltd	PS-10757-5mg	2-(Ethylthio)nicotinoyl chloride	123116-01-8	>95%	5mg	£46.00	2025-02-09
Key Organics Ltd	PS-10757-1mg	2-(Ethylthio)nicotinoyl chloride	123116-01-8	>95%	1mg	£37.00	2025-02-09
Key Organics Ltd	PS-10757-10mg	2-(Ethylthio)nicotinoyl chloride	123116-01-8	>95%	10mg	£63.00	2025-02-09
Key Organics Ltd	PS-10757-50mg	2-(Ethylthio)nicotinoyl chloride	123116-01-8	>95%	50mg	£102.00	2025-02-09
Key Organics Ltd	PS-10757-100mg	2-(Ethylthio)nicotinoyl chloride	123116-01-8	>95%	100mg	£146.00	2025-02-09